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Supply Chain Challenges & Solutions

Challenge
Category

Specific Challenge
Documented Solutions & Mitigation
Strategies

Cold Chain &
Storage

Oxytocin requires constant 2-8°C
refrigeration, which is often

unavailable, leading to drug
degradation [1] [2] [3].

Use of heat-stable carbetocin (HSC),
which remains stable at ≤30°C for up to 3
years, eliminating cold chain needs [1] [4]
[3].

Manufacturing &
Supply

High manufacturing complexity
and cost; specialized peptide

facilities require investments over
$25 million [5].

Pooled procurement to consolidate
demand and reduce costs [1]. Strategic
partnerships between multinational and
local manufacturers to boost local capacity

[5].

Distribution &
Last-Mile
Delivery

Fragile supply chains and high
distribution costs (40-45% higher
due to cold chain) [5]. 25% product
wastage from cold chain failures
during last-mile delivery [5].

Leveraging HSC's thermostability to

simplify logistics and reduce wastage [1]
[5]. Integration with tranexamic acid
(TXA) and other PPH bundle elements [1].
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Challenge
Category

Specific Challenge
Documented Solutions & Mitigation
Strategies

Regulatory &
Policy Hurdles

Divergent regulatory requirements
across countries cause delays;
registration can take from 6 months

to over 3 years [5].

WHO prequalification (2022) of HSC,

which accelerates national registration and
procurement [1] [5]. Updating national
guidelines and Essential Medicines
Lists (EML) to include HSC [1] [6].

Training &
Awareness

Provider unfamiliarity with HSC
protocols, and confusion over
dosage and timing versus oxytocin
[1].

Simulation drills for health workers and
appointing "PPH champions" [1].

Community-based interventions to raise
awareness of PPH danger signs [1].

Successful Implementation Protocols

Programs in countries like Nigeria, Kenya, and South Sudan have achieved over 90% coverage of heat-

stable carbetocin by bundling several strategies [1]. You can adapt the following protocol for introducing

HSC in a new region:

Step 1: Policy Integration and Regulatory Approval
Action: Advocate for the inclusion of HSC in national treatment guidelines and the Essential
Medicines List, using the WHO prequalification status to streamline local regulatory approval

[1] [5] [6].
Step 2: Strategic Procurement and Financing

Action: Utilize pooled procurement mechanisms and seek domestic funding and private
sector investment to ensure sustainable purchase and supply. Ferring Pharmaceuticals offers

a subsidized price for HSC in low and lower-middle-income countries [1] [7].
Step 3: Supply Chain Strengthening and Logistics

Action: Integrate HSC into the national supply chain, leveraging its thermostability to bypass
cold chain infrastructure. This is crucial for last-mile delivery to primary health centers and in

humanitarian settings [1] [5].
Step 4: Comprehensive Health Worker Training

Action: Conduct hands-on, simulation-based training for frontline health workers on the
correct administration of HSC. Emphasize that it is for PPH prevention only and must not be

used for labor induction or augmentation [1] [3].
Step 5: Community Engagement and Monitoring
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Action: Launch community awareness campaigns on PPH danger signs and the availability of

effective prevention. Establish pharmacovigilance systems to monitor drug safety and usage
post-introduction [1] [3].

Supporting Quantitative Data

The decision to adopt HSC is supported by positive cost-effectiveness analyses in multiple LMIC settings:

Country
Setting

Key Finding (vs. Oxytocin) Source / Context

India Averting 5,468 PPH events and 5 maternal
deaths, saving $171,700 per 100,000 births

[2].

Cost-effectiveness model from the public
healthcare system perspective [2].

Uganda Averting 57,536 PPH cases and 123
maternal deaths, saving over $1 million in
healthcare system costs [8].

Decision tree model applied to an annual

cohort of women giving birth in public
facilities [8].

Nigeria
(Pilot)

56% of women received HSC, leading to a
PPH incidence of 0.8% [1].

Mixed-methods implementation research
across 3 states [1].

Troubleshooting Common Scenarios (FAQs)

Q: How can we prevent the misuse of heat-stable carbetocin for labor induction?

A: This is a critical safety point. Implement clear labeling and provider education that explicitly
states HSC is only for PPH prevention after the baby is born. This is a key recommendation

from FIGO and ICM [3].

Q: Our country has updated its guidelines, but HSC is still not available in clinics. What are the

common bottlenecks?

A: The gap between policy and availability is often due to fragmented supply chains,
uncertain financing, and lengthy procurement processes [1] [6]. Advocate for the inclusion
of HSC in national tender documents and explore innovative financing mechanisms, such as

partnerships with organizations like UNFPA [6].
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Q: We have both quality-assured and non-quality-assured generic versions of carbetocin

entering the market. How should we proceed?

A: Prioritize procurement of WHO-prequalified or stringently regulated (e.g., Swissmedic-
approved) products to ensure efficacy and safety. The presence of substandard products is a

known market challenge [5] [6].

The following diagram illustrates how these strategies interconnect to form a robust framework for

overcoming carbetocin supply chain challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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